Cas no 76895-89-1 (Benzothiazole, 2,2'-(1,2-phenylene)bis-)
76895-89-1 structure
Product Name:Benzothiazole, 2,2'-(1,2-phenylene)bis-
CAS No:76895-89-1
MF:C20H12N2S2
MW:344.452681541443
CID:537075
Update Time:2024-01-30
Benzothiazole, 2,2'-(1,2-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 2,2'-(1,2-phenylene)bis-
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- Inchi: 1S/C20H12N2S2/c1-2-8-14(20-22-16-10-4-6-12-18(16)24-20)13(7-1)19-21-15-9-3-5-11-17(15)23-19/h1-12H
- InChI Key: MLVLNZHRNZLCPI-UHFFFAOYSA-N
- SMILES: C1(C2=NC3=CC=CC=C3S2)=CC=CC=C1C1=NC2=CC=CC=C2S1
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- Melting Point: 102-105 °C
- Boiling Point: 554.5±60.0 °C(Predicted)
- pka: 0.58±0.10(Predicted)
Benzothiazole, 2,2'-(1,2-phenylene)bis- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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